Cas no 38480-94-3 (1-(2,3-dimethoxyphenyl)ethan-1-one)

• Product Name: 1-(2,3-dimethoxyphenyl)ethan-1-one
• CAS No: 38480-94-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD03424412
• CID: 830305
• PubChem ID: 12407413
• Update Time: 2025-10-30

1-(2,3-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dimethoxyacetophenone
• 1-(2,3-dimethoxyphenyl)ethanone
• 2,3-Dimethoxyacetophenone
• 2',3'-DIMETHOXYACETOPHENONE 0.98
• (2,3-dimethoxyphenyl)methyl ketone
• 1-(2,3-Dimethoxy-phenyl)-aethanon
• 1-(2,3-dimethoxy-phenyl)-ethanone
• 2,3-Dimethoxy-acetophenon
• AG-F-35700
• AK-48208
• ANW-47221
• CTK4I0029
• Ethanone, 1-(2,3-dimethoxyphenyl)-
• SureCN341046
• 1-(2,3-dimethoxyphenyl)ethan-1-one
• methyl dimethoxyphenyl ketone
• FODUVZQSLRHUMC-UHFFFAOYSA-N
• CM11195
• CM11194
• AS05265
• 2',3'-Dimethoxyacetophenone, AldrichCPR
• ST2415542
• W5922
• AM20040340
• Q63392842
• F99
• EN300-188345
• 2 inverted exclamation marka,3 inverted exclamation marka-Dimethoxyacetophenone
• CS-0072442
• SCHEMBL341046
• SY013807
• DB-120826
• CS-13032
• DTXSID20496825
• 2 inverted exclamation mark ,3 inverted exclamation mark -Dimethoxyacetophenone
• F9994-0638
• 38480-94-3
• 2' pound not3'-Dimethoxyacetophenone
• AKOS006279476
• MFCD03424412

• MDL： MFCD03424412
• Inchi： 1S/C10H12O3/c1-7(11)8-5-4-6-9(12-2)10(8)13-3/h4-6H,1-3H3
• InChI Key： FODUVZQSLRHUMC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C)=O)OC

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: No data available
• Density: 1.066±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 29.5-51.5 ºC
• Boiling Point: 156-158 ºC
• Flash Point: 98.4±8.2 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 35.53

1-(2,3-dimethoxyphenyl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,3-dimethoxyphenyl)ethan-1-one

Recent Advances in the Study of 1-(2,3-Dimethoxyphenyl)ethan-1-one (CAS: 38480-94-3) in Chemical Biology and Pharmaceutical Research

1-(2,3-Dimethoxyphenyl)ethan-1-one (CAS: 38480-94-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dimethoxy-substituted phenyl ring and acetyl group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders, inflammation, and cancer.

One of the most notable advancements in the study of 1-(2,3-dimethoxyphenyl)ethan-1-one is its application in the synthesis of dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for D2 and D3 dopamine receptors, making them promising candidates for the treatment of Parkinson's disease and schizophrenia. The study utilized molecular docking and in vitro assays to validate the binding interactions, highlighting the compound's potential as a scaffold for further drug development.

In addition to its neurological applications, 1-(2,3-dimethoxyphenyl)ethan-1-one has been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The mechanism of action involves the suppression of NF-κB signaling, a pathway central to inflammatory responses. These findings suggest that the compound could be repurposed for the development of anti-inflammatory drugs with fewer side effects compared to existing therapies.

Another area of interest is the compound's potential in oncology. A 2022 study in Cancer Research explored the cytotoxic effects of 1-(2,3-dimethoxyphenyl)ethan-1-one derivatives on various cancer cell lines. The results indicated that certain derivatives induce apoptosis in breast and lung cancer cells by activating the intrinsic mitochondrial pathway. Notably, these compounds showed selective toxicity toward cancer cells while sparing normal cells, a critical feature for reducing off-target effects in chemotherapy.

Despite these promising findings, challenges remain in the clinical translation of 1-(2,3-dimethoxyphenyl)ethan-1-one-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural optimization, including the introduction of halogen substituents or heterocyclic moieties, to enhance the compound's pharmacokinetic properties.

In conclusion, 1-(2,3-dimethoxyphenyl)ethan-1-one (CAS: 38480-94-3) represents a versatile scaffold with broad applications in drug discovery. Its ability to modulate dopamine receptors, inhibit inflammatory pathways, and induce cancer cell apoptosis underscores its therapeutic potential. Future research should prioritize the optimization of its derivatives and the evaluation of their safety profiles in vivo to pave the way for clinical development.